Cas no 2137815-82-6 (Sodium 1-(ethoxycarbonyl)piperidine-4-sulfinate)

• Product Name: Sodium 1-(ethoxycarbonyl)piperidine-4-sulfinate
• CAS No: 2137815-82-6
• MF: C₈H₁₄NNaO₄S
• MW: 243.255832195282
• CID: 6286215
• PubChem ID: 165455173
• Update Time: 2025-10-31

Sodium 1-(ethoxycarbonyl)piperidine-4-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-722771
• 2137815-82-6
• sodium 1-(ethoxycarbonyl)piperidine-4-sulfinate
• Sodium 1-(ethoxycarbonyl)piperidine-4-sulfinate

• Inchi： 1S/C8H15NO4S.Na/c1-2-13-8(10)9-5-3-7(4-6-9)14(11)12;/h7H,2-6H2,1H3,(H,11,12);/q;+1/p-1
• InChI Key： MDMKORDAPNEENW-UHFFFAOYSA-M
• SMILES： S(C1CCN(C(=O)OCC)CC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 243.05412338g/mol
• Monoisotopic Mass: 243.05412338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.9Ų

Additional information on Sodium 1-(ethoxycarbonyl)piperidine-4-sulfinate

Introduction to Sodium 1-(ethoxycarbonyl)piperidine-4-sulfinate (CAS No. 2137815-82-6)

Sodium 1-(ethoxycarbonyl)piperidine-4-sulfinate, identified by its CAS number 2137815-82-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of derivatives that exhibit unique structural and functional properties, making it a valuable candidate for various biochemical applications. The molecular structure of Sodium 1-(ethoxycarbonyl)piperidine-4-sulfinate incorporates both sulfinate and ethoxycarbonyl functional groups, which contribute to its reactivity and potential utility in synthetic chemistry.

The sulfinate group, particularly in the context of piperidine derivatives, has been extensively studied for its role in modulating biological pathways. Piperidine scaffolds are commonly found in biologically active molecules, and modifications at the 4-position, such as the introduction of a sulfinate moiety, can significantly alter the pharmacokinetic and pharmacodynamic profiles of these compounds. Sodium 1-(ethoxycarbonyl)piperidine-4-sulfinate represents an advanced derivative that combines these features, offering a promising platform for further exploration.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific enzymatic pathways involved in disease progression. The sulfinate group is known to interact with various enzymes, often acting as a competitive inhibitor or modulator. This property makes Sodium 1-(ethoxycarbonyl)piperidine-4-sulfinate a compelling candidate for use in drug discovery programs aimed at identifying new treatments for metabolic disorders, inflammatory conditions, and other diseases where enzyme inhibition is a key therapeutic strategy.

The ethoxycarbonyl group in the molecular structure of Sodium 1-(ethoxycarbonyl)piperidine-4-sulfinate adds another layer of complexity and functionality. This group can participate in various chemical reactions, including condensation reactions with nucleophiles and hydrolysis to form carboxylic acids. Such reactivity allows for further derivatization of the compound, enabling the synthesis of more complex molecules with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where the ability to modify molecular structures is crucial for optimizing drug efficacy and safety.

Recent studies have highlighted the potential of piperidine sulfinate derivatives as inhibitors of specific enzymes implicated in cancer metabolism. For instance, research has demonstrated that compounds with similar structural motifs can disrupt key metabolic pathways such as glycolysis and glutaminolysis, which are often upregulated in tumor cells. Sodium 1-(ethoxycarbonyl)piperidine-4-sulfinate, with its unique combination of functional groups, may offer a novel approach to targeting these pathways and could be explored as an anti-cancer agent.

The synthesis of Sodium 1-(ethoxycarbonyl)piperidine-4-sulfinate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the sulfinate group typically involves oxidation of a thiol or disulfide precursor, while the ethoxycarbonyl group is often introduced via carbodiimide coupling reactions or through condensation with esters or acid chlorides. The choice of synthetic route can impact the yield and purity of the final product, underscoring the importance of optimizing these processes for industrial-scale production.

In terms of applications beyond pharmaceuticals, Sodium 1-(ethoxycarbonyl)piperidine-4-sulfinate may find utility in materials science and chemical research. Its unique reactivity makes it a valuable intermediate for synthesizing more complex organic molecules, which could be used in the development of new materials with specialized properties. Additionally, its ability to interact with biological systems suggests potential applications in biochemical assays and enzyme screening platforms.

The safety profile of Sodium 1-(ethoxycarbonyl)piperidine-4-sulfinate is another critical consideration in its development and application. While preliminary studies suggest that it exhibits moderate solubility in water and organic solvents, further toxicological assessments are necessary to evaluate its potential effects on human health and the environment. These studies will help determine appropriate handling procedures and potential risks associated with its use.

In conclusion, Sodium 1-(ethoxycarbonyl)piperidine-4-sulfinate (CAS No. 2137815-82-6) is a versatile chemical compound with significant potential in pharmaceutical research and beyond. Its unique structural features and functional groups make it a valuable tool for drug discovery programs aimed at developing new treatments for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.